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For Researchers, Scientists, and Drug Development Professionals

Abstract

SPI-001 is a potent and selective small molecule kinase inhibitor under investigation for the

treatment of various malignancies. This document provides a comprehensive overview of the
molecular structure, physicochemical properties, mechanism of action, and key experimental
data related to SPI-001. The information presented herein is intended to serve as a technical
guide for researchers and drug development professionals involved in its ongoing evaluation.

Molecular Structure and Properties

SPI-001 is a phenylaminopyrimidine derivative. Its chemical structure has been elucidated
through various analytical techniques, including nuclear magnetic resonance (NMR)
spectroscopy and mass spectrometry.

Table 1: Physicochemical Properties of SPI-001
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Property Value

Molecular Formula C29H31N70

Molecular Weight 493.6 g/mol

Appearance White to off-white crystalline powder

Melting Point 214-217 °C

Solubility -Soluble in DMSO and ethanol, sparingly soluble
In water

pKa 19and 8.1

LogP 4.5

Mechanism of Action

SPI-001 functions as a competitive inhibitor at the ATP-binding site of specific tyrosine kinases.
Its primary targets include the Bcr-Abl fusion protein, c-Kit, and platelet-derived growth factor
receptor (PDGFR). By blocking the activity of these kinases, SPI-001 inhibits downstream
signaling pathways that are crucial for tumor cell proliferation and survival.

Signaling Pathway

The primary signaling pathway inhibited by SPI-001 is the Bcr-Abl pathway, which is
constitutively active in chronic myeloid leukemia (CML). Inhibition of Bcr-Abl kinase activity by
SPI-001 blocks the phosphorylation of downstream substrates, leading to the induction of
apoptosis in cancer cells.
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Inhibitor]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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